Cas no 900295-57-0 (7-chloro-3-(3,4-dimethoxyphenyl)-2,5-dimethylpyrazolo1,5-apyrimidine)

• Product Name: 7-chloro-3-(3,4-dimethoxyphenyl)-2,5-dimethylpyrazolo1,5-apyrimidine
• CAS No: 900295-57-0
• MF: C₁₆H₁₆ClN₃O₂
• MW: 317.770142555237
• MDL: MFCD06773061
• CID: 3141827
• PubChem ID: 4900404
• Update Time: 2025-04-21

7-chloro-3-(3,4-dimethoxyphenyl)-2,5-dimethylpyrazolo1,5-apyrimidine Chemical and Physical Properties

Names and Identifiers

• 7-Chloro-3-(3,4-dimethoxy-phenyl)-2,5-dimethyl-pyrazolo[1,5-a]pyrimidine
• VU0611791-1
• DB-156591
• G67291
• SCHEMBL16946582
• STK850603
• AKOS002300052
• EN300-238008
• F3348-0552
• 900295-57-0
• CS-0282401
• 7-chloro-3-(3,4-dimethoxyphenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidine
• MFCD06773061
• 7-chloro-3-(3,4-dimethoxyphenyl)-2,5-dimethylpyrazolo1,5-apyrimidine

• MDL： MFCD06773061
• Inchi： 1S/C16H16ClN3O2/c1-9-7-14(17)20-16(18-9)15(10(2)19-20)11-5-6-12(21-3)13(8-11)22-4/h5-8H,1-4H3
• InChI Key： KJSQQRAYGDVNNP-UHFFFAOYSA-N
• SMILES： ClC1=CC(C)=NC2=C(C(C)=NN21)C1C=CC(=C(C=1)OC)OC

Computed Properties

• Exact Mass: 317.0931045g/mol
• Monoisotopic Mass: 317.0931045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 48.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles